Cas no 521269-31-8 (N-(3-carbamimidoylphenyl)acetamide)

• Product Name: N-(3-carbamimidoylphenyl)acetamide
• CAS No: 521269-31-8
• MF: C₉H₁₁N₃O
• MW: 177.203
• CID: 4018325
• Update Time: 2025-10-22

N-(3-carbamimidoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(aminoiminomethyl)phenyl]-
• N-(3-carbamimidoylphenyl)acetamide

Additional information on N-(3-carbamimidoylphenyl)acetamide

Comprehensive Overview of N-(3-carbamimidoylphenyl)acetamide (CAS No. 521269-31-8): Properties, Applications, and Research Insights

N-(3-carbamimidoylphenyl)acetamide (CAS No. 521269-31-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also referred to by its systematic name, features a unique molecular structure combining an acetamide moiety with a carbamimidoyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "N-(3-carbamimidoylphenyl)acetamide uses" and "CAS 521269-31-8 applications," reflecting its relevance in drug discovery and material science.

The compound's molecular formula, C₉H₁₁N₃O, highlights its potential for hydrogen bonding and interactions with biological targets. Its carbamimidoyl group is particularly noteworthy, as it mimics guanidine, a functional group found in many bioactive molecules. This structural feature has led to investigations into its role as a "building block for kinase inhibitors" and "peptide mimetics," addressing current trends in precision medicine and targeted therapies.

In recent years, the demand for N-(3-carbamimidoylphenyl)acetamide has risen due to its utility in high-throughput screening and combinatorial chemistry. Searches like "521269-31-8 synthesis protocol" and "acetamide derivatives in drug design" underscore its importance in optimizing lead compounds. The compound's solubility in polar solvents such as DMSO and methanol further enhances its practicality in laboratory settings.

From an industrial perspective, CAS 521269-31-8 is often discussed alongside "green chemistry approaches" and "scalable synthetic routes," aligning with global sustainability goals. Innovations in catalytic amidation and microwave-assisted synthesis have improved its production efficiency, reducing waste and energy consumption—a key concern for environmentally conscious researchers.

Ongoing studies explore the compound's potential in modulating protein-protein interactions, a hot topic in "AI-driven drug discovery." Computational models frequently utilize its structural data to predict binding affinities, addressing popular queries like "molecular docking with 521269-31-8." This intersection of wet-lab and in silico research positions N-(3-carbamimidoylphenyl)acetamide as a bridge between traditional and modern methodologies.

Quality control and analytical characterization are critical for CAS No. 521269-31-8, with HPLC and LC-MS being standard techniques. Researchers often seek "N-(3-carbamimidoylphenyl)acetamide purity standards" and "spectral data interpretation," emphasizing the need for reliable reference materials. Regulatory compliance, particularly in pharmaceutical applications, further drives the demand for well-documented batch-to-batch consistency.

In summary, N-(3-carbamimidoylphenyl)acetamide represents a versatile tool in contemporary research, addressing both fundamental and applied challenges. Its integration into "fragment-based drug design" and "bioconjugation strategies" ensures its continued relevance, while advancements in synthetic accessibility promise broader adoption across disciplines.